Cas no 88491-78-5 (Pyridine, 3,5-dinitro-, compd. with pyridine (2:1))

Pyridine, 3,5-dinitro-, compd. with pyridine (2:1) structure
88491-78-5 structure
Product Name:Pyridine, 3,5-dinitro-, compd. with pyridine (2:1)
CAS No:88491-78-5
MF:C15H11N7O8
MW:417.289942026138
CID:630692
PubChem ID:71318347
Update Time:2025-04-19

Pyridine, 3,5-dinitro-, compd. with pyridine (2:1) Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 3,5-dinitro-, compd. with pyridine (2:1)
    • 3,5-dinitropyridine,pyridine
    • 88491-78-5
    • 3,5-Dinitropyridine--pyridine (2/1)
    • DTXSID70748482
    • Inchi: 1S/2C5H3N3O4.C5H5N/c2*9-7(10)4-1-5(8(11)12)3-6-2-4;1-2-4-6-5-3-1/h2*1-3H;1-5H
    • InChI Key: VGVZNYGADOYSPX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NC=C(C=1)[N+](=O)[O-])=O.[O-][N+](C1C=NC=C(C=1)[N+](=O)[O-])=O.N1C=CC=CC=1

Computed Properties

  • Exact Mass: 417.06691033g/mol
  • Monoisotopic Mass: 417.06691033g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 222Ų

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